5-Methyl-3-nitrobenzene-1,2-diamine

• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• IUPAC Name: 5-methyl-3-nitrobenzene-1,2-diamine
• InChI: InChI=1S/C7H9N3O2/c1-4-2-5(8)7(9)6(3-4)10(11)12/h2-3H,8-9H2,1H3
• InChI Key: OCVXWVCAMBARQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)[N+](=O)[O-])N)N

Description

5-Methyl-3-nitrobenzene-1,2-diamine (CAS: 70499-98-8, molecular formula: C₇H₉N₃O₂) is a nitro-substituted aromatic diamine with a methyl group at position 5 and a nitro group at position 3. This compound serves as a key intermediate in organic synthesis, particularly for constructing benzimidazole derivatives, which are pharmacologically relevant . Its structure combines electron-withdrawing (nitro) and electron-donating (methyl) groups, influencing reactivity and stability.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below highlights key structural analogs of 5-methyl-3-nitrobenzene-1,2-diamine, focusing on substituent positions, molecular weights, and functional group effects:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Features
5-Methyl-3-nitrobenzene-1,2-diamine	3-NO₂, 5-CH₃	C₇H₉N₃O₂	167.16 g/mol	Balanced electronic effects
4-Methylbenzene-1,2-diamine	4-CH₃	C₇H₁₀N₂	122.17 g/mol	Electron-donating methyl enhances reactivity
4-Nitrobenzene-1,2-diamine	4-NO₂	C₆H₇N₃O₂	153.14 g/mol	Strong electron-withdrawing nitro reduces yield in condensations
5-Chloro-3-nitrobenzene-1,2-diamine	3-NO₂, 5-Cl	C₆H₆ClN₃O₂	187.59 g/mol	Chloro adds steric bulk; moderate stability
4-Bromo-5-nitrobenzene-1,2-diamine	4-Br, 5-NO₂	C₆H₆BrN₃O₂	232.04 g/mol	Bromo increases molecular weight; used in cross-coupling reactions

Reactivity in Condensation Reactions

• 4-Methylbenzene-1,2-diamine : Reacts with isatin derivatives to yield products in moderate to good yields (60–85%) , attributed to the methyl group’s electron-donating nature, which facilitates nucleophilic attack .
• 4-Nitrobenzene-1,2-diamine : Yields drop to ~50% due to the nitro group’s electron-withdrawing effect, which deactivates the aromatic ring and slows reactivity .
• 5-Methyl-3-nitrobenzene-1,2-diamine : Expected to exhibit intermediate reactivity ; the 5-methyl group may partially offset the nitro group’s deactivation, though positional steric effects could limit efficiency.

Stability and Handling

• Nitro-substituted diamines (e.g., 5-chloro-3-nitrobenzene-1,2-diamine) are often unstable under ambient conditions , requiring immediate use in subsequent reactions to avoid decomposition .

Key Research Findings

Electronic Effects : Nitro groups reduce reaction yields in condensations by 20–30% compared to methyl or chloro-substituted diamines .

Steric Hindrance : Bulky substituents (e.g., trifluoromethyl in 156425-10-4) limit accessibility to reactive sites, necessitating optimized reaction conditions .

Stability-Solubility Trade-off : Nitro derivatives often exhibit lower solubility in polar solvents, complicating purification but improving storage stability .